Cas no 36810-75-0 (3,3-dimethyl-1-(n-methylanilino)butan-2-one)

• Product Name: 3,3-dimethyl-1-(n-methylanilino)butan-2-one
• CAS No: 36810-75-0
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 921662
• PubChem ID: 314816
• Update Time: 2025-04-19

3,3-dimethyl-1-(n-methylanilino)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-1-(n-methylanilino)butan-2-one
• 3,3-dimethyl-1-(N-methyl-anilino)-butan-2-one; 3,3-Dimethyl-1-(N-methyl-anilino)-butan-2-on; SureCN12622713; NSC234707; AC1L7QDA; AKOS009049971; 3,3-dimethyl-1-(methyl(phenyl)amino)butan-2-one;
• 3,3-Dimethyl-1-[methyl(phenyl)amino]butan-2-one
• 36810-75-0
• SCHEMBL12622713
• NSC234707
• AKOS009049971
• DTXSID10310965
• NSC-234707

• Inchi： 1S/C13H19NO/c1-13(2,3)12(15)10-14(4)11-8-6-5-7-9-11/h5-9H,10H2,1-4H3
• InChI Key： MCOWYXNHOPZOTK-UHFFFAOYSA-N
• SMILES： O=C(CN(C)C1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 205.14677
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31